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Compound of Interest

Compound Name: L-Lactic acid-13C3

Cat. No.: B11934391

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling L-Lactic acid-13C3. The following procedures are
designed to ensure safe handling, storage, and disposal of this compound in a laboratory
setting.

Hazard Identification and Personal Protective Equipment

L-Lactic acid-13C3 requires careful handling to prevent exposure and ensure a safe
laboratory environment. The primary hazards include potential skin and eye irritation or
damage.[1] Adherence to proper personal protective equipment (PPE) protocols is mandatory.
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Recommended Personal Protective Equipment (PPE)
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Protection Type

Equipment

Specifications and Use

Eye and Face Protection

Safety Goggles or Glasses
with Side Shields

Must be worn at all times when
handling the chemical to

protect against splashes.[1][2]

Face Shield

Recommended in addition to
goggles when there is a

significant risk of splashing.[3]

Skin and Body Protection

Laboratory Coat or Chemical-

Resistant Apron

Essential to protect skin and

clothing from spills.[1]

Full Body Protective Clothing

Recommended for larger
gquantities or when extensive

handling is required.[2]

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended.[1] Gloves
should be inspected before
each use and changed

immediately if contaminated.[2]

[3]

Respiratory Protection

Fume Hood

A well-ventilated area is
crucial.[1] A fume hood should
be used when handling the
powder or creating solutions to
minimize inhalation of dust or
mists.[1][2]

Respirator

In case of inadequate
ventilation, an approved

respirator may be necessary.

[4]

Operational Plan: Step-by-Step Handling

Procedures
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This section outlines the procedural steps for the safe handling of L-Lactic acid-13C3 from
receipt to disposal.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

e Store in a cool, dry, and well-ventilated area.[4][5]

o Recommended storage temperature is refrigerated between 2°C and 8°C.[4][5][6]

o Keep the container tightly sealed and protect it from light.[5]

» Store away from incompatible materials, such as strong oxidizing agents.[5]

2. Preparation and Handling:

o Always handle L-Lactic acid-13C3 inside a certified chemical fume hood to control
exposure.[1]

» Before handling, ensure all required PPE is correctly worn.

e Use designated and properly calibrated equipment (e.g., spatulas, balances, glassware).

e When preparing solutions, slowly add the L-Lactic acid-13C3 to the solvent to avoid
splashing.

e Avoid generating dust or aerosols.

3. In Case of a Spill:

» For small spills, absorb the material with an inert absorbent such as vermiculite or sand.[1]
Place the absorbed material into a sealed container for disposal.

o For larger spills, evacuate the area.[1] The spill should be neutralized with a suitable agent
like sodium bicarbonate before cleanup.[1]

o Ensure full PPE is worn during any cleanup procedure.[1]
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 After cleanup, decontaminate the area with soap and water.
4. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][8]

o Skin Contact: Remove contaminated clothing and rinse the affected skin area with soap and
water. Seek medical attention if irritation persists.[4][7]

 Inhalation: Move the exposed person to fresh air. If not breathing, provide artificial
respiration. Seek medical attention.[4][7]

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[7][8]

Disposal Plan

Proper disposal of L-Lactic acid-13C3 and its containers is crucial to prevent environmental
contamination and comply with regulations.

1. Waste Characterization:
» All waste containing L-Lactic acid-13C3 should be considered hazardous chemical waste.
2. Container Disposal:

o Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be
collected and treated as hazardous waste.

» Dispose of the rinsed containers in accordance with institutional and local regulations for
chemical waste containers.

3. Chemical Waste Disposal:

e Unused or waste L-Lactic acid-13C3 must be disposed of through an approved hazardous
waste disposal facility.[8]
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» Do not dispose of this chemical down the drain or in the regular trash.[7]

e For small quantities in a laboratory setting, neutralization of dilute solutions with a base (e.g.,
sodium bicarbonate) to a pH between 6 and 8 may be permissible for sewer disposal, but
this is strictly subject to local and institutional regulations.[9][10] Always consult with your
institution's Environmental Health and Safety (EHS) office before proceeding with any in-lab

neutralization and disposal.

 All chemical waste must be stored in clearly labeled, sealed, and appropriate containers
pending collection by EHS or a certified waste management contractor.

Workflow for Safe Handling of L-Lactic Acid-13C3
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Caption: Workflow for the safe handling of L-Lactic acid-13C3 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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